Cas no 104245-07-0 (Chounghwamycin A (9CI))

• Product Name: Chounghwamycin A (9CI)
• CAS No: 104245-07-0
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 181790
• PubChem ID: 3134
• Update Time: 2025-04-19

Chounghwamycin A (9CI) Chemical and Physical Properties

Names and Identifiers

• Chounghwamycin A (9CI)
• Chounghwamycin A
• N6,N6-dimethyl-Adenine
• N,N-dimethyl-1H-purin-6-amine
• NSC-401568
• 1H-Purin-6-amine, N,N-dimethyl-
• s6088
• Adenine, N6,N6-dimethyl-
• 104245-07-0
• EN300-63840
• DTXSID20239658
• AKOS015850812
• NSC401568
• Adenine,N-dimethyl-
• 6-(Dimethylamino)purineN,N-Dimethyladenine
• NS00039689
• 6-DMAP
• IDI1_011608
• HMS1431K01
• CS-W010844
• T71480
• Purine, 6-dimethylamino
• 42C
• D3894
• Dimethyl-(9H-purin-6-yl)-amine
• MFCD00005573
• N,N-dimethyl-7H-purin-6-amine
• 6-(dimethylamino)-Purine
• 6-Dimethylamine purine
• n,n-dimethyl-adenine
• N,N-Dimethyl-9H-purin-6-amine
• N,N-Dimethyl-6-aminopurine
• AKOS005445384
• 649SA4S2CV
• 6-(Dimethylamino)purine, >=98%
• UNII-649SA4S2CV
• N6,N6 -dimethyladenine
• BDBM92422
• MFCD00079113
• DS-6256
• 6,6-Dimethyladenine
• PU09
• Z1258992637
• CHEBI:60281
• A934230
• 6-dimethylaminopurine
• Dimethyladenine
• AKOS028109175
• 938-55-6
• NSC 401568
• N6,N6-Dimethyladenine
• FT-0620814
• SCHEMBL152593
• Epitope ID:140948
• Purine, 6-(dimethylamino)-
• EINECS 213-344-3
• HY-W010128
• 9H-PURIN-6-AMINE, N,N-DIMETHYL-
• 6-Dimethylamino-9H-purine
• AMIKACINSULFATE1:1.8
• CHEMBL407391
• N(6),N(6)-Dimethyladenine
• Adenine, N,N-dimethyl-
• Q15632695
• Maybridge3_000221
• SY050761
• N(6)-dimethyladenine
• D-4800
• 1H-Purin-6-amine,N-dimethyl-
• N,N-Dimethyladenine
• 6-Dimethyladenine
• Kinome_3442
• N,N-Dimethyl-9H-purin-6-amine #
• Protein Kinase Inhibitor, DMAP
• 6-(Dimethylamino)purine

• Inchi： 1S/C7H9N5/c1-12(2)7-5-6(9-3-8-5)10-4-11-7/h3-4H,1-2H3,(H,8,9,10,11)
• InChI Key： BVIAOQMSVZHOJM-UHFFFAOYSA-N
• SMILES： N(C)(C)C1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 1254.62898
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• PSA: 355.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides